Cas no 41110-06-9 (Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, cis- (9CI))
41110-06-9 structure
Product Name:Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, cis- (9CI)
CAS No:41110-06-9
MF:C6H11NO
MW:113.157641649246
CID:327392
Update Time:2024-01-28
Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, cis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, cis- (9CI)
- Ethanone, 1-(1,3-dimethyl-2-aziridinyl)-, cis- (9CI)
-
- Inchi: 1S/C6H11NO/c1-4-6(5(2)8)7(4)3/h4,6H,1-3H3/t4-,6-,7?/m0/s1
- InChI Key: HDRUNJKYINELQG-WHGBRGHBSA-N
- SMILES: C(=O)([C@@H]1[C@H](C)N1C)C
Computed Properties
- Exact Mass: 113.084
- Monoisotopic Mass: 113.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.1A^2
Experimental Properties
- Density: 0.979±0.06 g/cm3(Predicted)
- Boiling Point: 133.6±33.0 °C(Predicted)
- pka: 5.65±0.60(Predicted)
Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, cis- (9CI) Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
41110-06-9 (Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, cis- (9CI)) Related Products
- 14174-83-5(hexahydro-1H-pyrrolizin-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent